Cas no 40094-65-3 ( )
structure
Product Name:
CAS No:40094-65-3
MF:C6H6O6
MW:174.108242511749
CID:925307
PubChem ID:22011564
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- oxaldehyde
- 1,2-Ethanedione
- Biformal
- Biformyl
- Diformal
- Diformyl
- Ethanedial
- Glyoxylaldehyde
- Oxalaldehyde
- Ethanedial, trimer
- NSC 262684
- 40094-65-3
- Ethanediol, trimer
-
-
- Inchi： 1S/3C2H2O2/c3*3-1-2-4/h3*1-2H
- InChI Key： XNGNMEKJNFIWRE-UHFFFAOYSA-N
- SMILES： O=CC=O.O=CC=O.O=CC=O
Computed Properties
- Exact Mass: 58.00546
- Monoisotopic Mass: 174.01643791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 25
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 34.14
- LogP: -0.61580
Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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